![molecular formula C7H13NOS B2511441 N-(thiolan-3-ylmethyl)acetamide CAS No. 1698678-43-1](/img/structure/B2511441.png)
N-(thiolan-3-ylmethyl)acetamide
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Overview
Description
N-(thiolan-3-ylmethyl)acetamide, also known as TMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TMA is a thiol-containing compound that has been found to exhibit various biochemical and physiological effects, making it a promising candidate for use in scientific research.
Scientific Research Applications
Analgesic Activity
Some acetamide derivatives, including compounds related to N-(thiolan-3-ylmethyl)acetamide, have been synthesized and investigated for their potential analgesic properties. These compounds were tested using various nociceptive stimuli such as thermal, mechanical, and chemical, demonstrating significant analgesic effects in animal models without adverse effects on motor coordination (Kaplancıklı et al., 2012).
Decarboxylative Claisen Rearrangement
This compound derivatives have been utilized in decarboxylative Claisen rearrangement reactions. This process involves the reaction of furan-2-ylmethyl, thien-2-ylmethyl, and pyrrol-2-ylmethyl tosylacetates, yielding various heteroaromatic products. Such reactions are significant in organic synthesis and the development of new pharmaceutical compounds (Craig et al., 2005).
Muscarinic Agonist Activity
Substituted N-(silatran-1-ylmethyl)acetamides, similar in structure to this compound, have shown partial muscarinic agonist activity. This indicates their potential in mimicking the effects of acetylcholine, a neurotransmitter, by binding directly to cholinoreceptors in smooth muscle (Pukhalskaya et al., 2010).
Antimicrobial Activity
Derivatives of acetamides, including those related to this compound, have been synthesized and tested for their antimicrobial properties. These compounds have shown activity against various microbial species, suggesting their potential application in the development of new antimicrobial agents (Gul et al., 2017).
Photoinitiator for Polymer Networks
Compounds related to this compound have been used as photoinitiators in the preparation of polymer networks. They demonstrate improved thermal stability and robustness in the polymer/filler networks, which can have applications in materials science and engineering (Batibay et al., 2020).
Mechanism of Action
Target of Action
The targets of amides can vary widely depending on their structure and functional groups. They can interact with various proteins, enzymes, and receptors in the body .
Mode of Action
Amides can interact with their targets through various mechanisms. For example, they can act as inhibitors, blocking the active site of an enzyme, or they can bind to a receptor, triggering a biological response .
Biochemical Pathways
The specific biochemical pathways affected by an amide would depend on its target. For instance, if an amide targets an enzyme involved in a specific metabolic pathway, it could potentially disrupt or enhance that pathway .
Pharmacokinetics
The absorption, distribution, metabolism, and excretion (ADME) of amides can vary. Factors such as the compound’s size, polarity, and functional groups can influence its pharmacokinetic properties .
Result of Action
The molecular and cellular effects of an amide’s action would depend on its specific target and mode of action. This could range from inhibiting a particular enzyme’s activity to triggering a specific cellular response .
Action Environment
The action, efficacy, and stability of amides can be influenced by various environmental factors. These can include pH, temperature, and the presence of other molecules or ions in the environment .
properties
IUPAC Name |
N-(thiolan-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NOS/c1-6(9)8-4-7-2-3-10-5-7/h7H,2-5H2,1H3,(H,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDFNRZVSMJZZIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC1CCSC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1698678-43-1 |
Source
|
Record name | N-[(thiolan-3-yl)methyl]acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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